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This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals encountering issues related to AAPM Task Group 263 (TG-263)

compliance within the Eclipse™ treatment planning system. TG-263 compliance "errors"

typically refer to deviations from the standardized nomenclature for anatomical structures,

which is crucial for data integrity in clinical trials and research.

Frequently Asked Questions (FAQs)
Q1: What are TG-263 compliance errors in Eclipse?

A1: TG-263 compliance errors are not software bugs or system-generated error codes. Instead,

they represent a failure to adhere to the standardized naming conventions for anatomical

structures (e.g., organs at risk and target volumes) as outlined in the AAPM TG-263 report.[1]

[2][3] Inconsistent or non-standard naming can hinder the automated analysis and pooling of

data from multiple sources, which is critical for research and clinical trials.[2][3]

Q2: I've been told my data has TG-263 "errors." How can I identify the non-compliant structures

in my Eclipse plans?

A2: Identifying non-compliant structure names can be done through a few methods:

Manual Review: The most straightforward, yet time-consuming, method is to manually

compare the structure names in your Eclipse plan against the official TG-263 nomenclature

lists.
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Using Standardized Templates: If your institution has developed TG-263 compliant templates

in Eclipse, you can compare the structure set in your plan to the template. Any deviation

would be considered non-compliant.

Automated Scripts: The most efficient method is to use a script that runs within the Eclipse

Scripting API. These scripts can automatically check all structure names against the TG-263

standard and flag any discrepancies. Some institutions have developed their own scripts,

and open-source solutions are also available.

Q3: What are the most common causes of TG-263 non-compliance?

A3: The most common reasons for non-compliance with TG-263 standards include:

Lack of Awareness or Training: Clinicians and researchers may not be fully aware of the TG-

263 guidelines or the importance of adhering to them.

Physician and Staff Preferences: Individual physicians or departments may have

longstanding naming conventions they are reluctant to change.

Workflow Inefficiencies: Manually renaming structures can be time-consuming, leading to

non-compliance in busy clinical or research environments.

Vendor System Limitations: While Eclipse allows for scripting, the out-of-the-box system may

not enforce TG-263 compliance.

Q4: How can I correct TG-263 non-compliant structure names in Eclipse?

A4: Once non-compliant names are identified, they must be manually corrected within Eclipse.

Some advanced, custom scripts may offer semi-automated renaming suggestions. It is crucial

to ensure that the new name accurately reflects the anatomical structure according to the TG-

263 guidelines. A tool called "Stature" has been developed to help with retrospectively

relabeling structures.

Q5: Can our institution implement measures to prevent TG-263 compliance errors?

A5: Yes, a multi-faceted approach is most effective:
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Departmental Policies: Establish a clear policy that all new treatment plans must use TG-263

compliant nomenclature.

Standardized Templates: Create and mandate the use of TG-263 compliant structure

templates for different treatment sites within Eclipse.

Automated Checking Scripts: Implement an automated script to check for compliance before

a plan is finalized. This makes errors more visible to the planners.

Training and Education: Regularly train all staff involved in the treatment planning process on

the importance and use of TG-263.

Impact of Interventions on TG-263 Compliance
The following table summarizes quantitative data from a study that implemented a phased

approach to improve TG-263 compliance. The data demonstrates the significant impact of

using standardized templates and automated checking scripts.

Phase Intervention
Mean Compliance Error
Rate (%)

Baseline No specific TG-263 guidance 31.8% ± 17.4%

Phase 1

Departmental policy and TG-

263 compliant structure

templates

8.1% ± 12.2%

Phase 2

Automated checking script in

addition to policy and

templates

2.2% ± 6.9%

Data sourced from a study on

improving TG-263 compliance

in Eclipse.

Experimental Protocols: Implementing a TG-263
Compliance Check

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section details a general methodology for establishing a TG-263 compliance workflow,

based on successful implementations discussed in the literature.

Objective: To identify and rectify non-compliant TG-263 structure names in Eclipse treatment

plans.

Materials:

Varian Eclipse™ Treatment Planning System with the Application Programming Interface

(API) enabled.

A TG-263 compliance checking script (either developed in-house or an open-source

solution).

The official AAPM TG-263 report or a derived list of standard structure names.

Methodology:

Script Installation and Configuration:

Obtain a TG-263 compliance checking script. Open-source options may be available on

platforms like GitHub.

Install the script into the Eclipse scripting environment.

Configure the script to reference a comprehensive dictionary of TG-263 approved names

and their acceptable variations. Regular expressions are often used to account for these

variations.

Execution of the Compliance Check:

Open the patient plan in Eclipse that requires verification.

Launch the TG-263 compliance checking script from the Eclipse script menu.

The script will iterate through all the structures in the current plan.

Each structure name is compared against the TG-263 dictionary.
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Review of the Compliance Report:

The script will generate a report, typically in a pop-up window or a log file.

This report will list all structure names and flag those that are non-compliant.

Manual Correction of Non-Compliant Structures:

For each flagged structure, manually edit the name within Eclipse to match the appropriate

TG-263 standard name.

It is critical that the person performing the correction has sufficient anatomical knowledge

to ensure the correct standard name is chosen.

Re-verification:

After making corrections, re-run the compliance checking script to ensure that all

structures are now compliant.

Visualizing the Troubleshooting Workflow
The following diagrams illustrate the process of identifying and resolving TG-263 compliance

issues.
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Caption: Troubleshooting workflow for TG-263 compliance.
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Caption: A proactive strategy for implementing TG-263.
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To cite this document: BenchChem. [Technical Support Center: Troubleshooting TG-263
Compliance in Eclipse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683123#troubleshooting-tg-263-compliance-errors-
in-eclipse]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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